Cas no 53462-76-3 (1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride)

• Product Name: 1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride
• CAS No: 53462-76-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 1583235
• PubChem ID: 3041096
• Update Time: 2025-04-21

1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochloride
• 1,3,4,5-Tetrahydropyrrolo(4,3,2-de)isoquinoline hydrochloride
• 1,3,4,5-tetrahydropyrrolo[4,3,2-de]isoquinoline hydrochoride
• 53462-76-3
• Pyrrolo(4,3,2-de)isoquinoline, 1,3,4,5-tetrahydro-, monohydrochloride
• VKLTUGKIGQFZDQ-UHFFFAOYSA-N
• SCHEMBL11861952
• DTXSID90201645

• Inchi： 1S/C10H10N2.ClH/c1-2-7-4-11-5-8-6-12-9(3-1)10(7)8;/h1-3,6,11-12H,4-5H2;1H
• InChI Key： VKLTUGKIGQFZDQ-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=C3C=2C(=CN3)C1

Computed Properties

• Exact Mass: 194.06123
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 27.82